Cas no 3494-76-6 (1,3-Dioxane,5,5-dimethyl-2,4-bis(1-methylethyl)-)

• Product Name: 1,3-Dioxane,5,5-dimethyl-2,4-bis(1-methylethyl)-
• CAS No: 3494-76-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 315644
• PubChem ID: 107113
• Update Time: 2025-04-19

1,3-Dioxane,5,5-dimethyl-2,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5,5-dimethyl-2,4-bis(1-methylethyl)-
• 2,4-diisopropyl-5,5-dimethyl-1,3-dioxane
• 5,5-dimethyl-2,4-di(propan-2-yl)-1,3-dioxane
• 2,4-Diisopropyl-5,5-dimethyl-m-dioxane
• EINECS 222-491-2
• SCHEMBL11464468
• AI3-28216
• NSC-193335
• 3494-76-6
• NS00049521
• DTXSID80883979
• 1,3-Dioxane, 2,4-diisopropyl-5,5-dimethyl-
• 1,3-Dioxane, 5,5-dimethyl-2,4-bis(1-methylethyl)-
• FT-0660768
• NSC193335

• Inchi： 1S/C12H24O2/c1-8(2)10-12(5,6)7-13-11(14-10)9(3)4/h8-11H,7H2,1-6H3
• InChI Key： SVYIRYSQKUXBPY-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)OCC(C)(C)C1C(C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.8

Experimental Properties

• Density: 0.866
• Boiling Point: 219 ºC
• Flash Point: 81 ºC
• Refractive Index: 1.421
• PSA: 18.46